4-chloro-N-(2-methylpropyl)-3-nitrobenzamide

• Molecular Formula: C11H13ClN2O3
• Molecular Weight: 256.68 g/mol
• IUPAC Name: 4-chloro-N-(2-methylpropyl)-3-nitrobenzamide
• InChI: InChI=1S/C11H13ClN2O3/c1-7(2)6-13-11(15)8-3-4-9(12)10(5-8)14(16)17/h3-5,7H,6H2,1-2H3,(H,13,15)
• InChI Key: NLMARCPWDULJGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-]

Description

4-chloro-N-(2-methylpropyl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C11H13ClN2O3 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6 ml (0.06 mol) of isobutylamine in 60 ml tetrahydrofuran are added dropwise to a solution of 13.2 g (0.06 mol) of 4-chloro-3-nitro-benzoylchloride and 6 g (0.06 mol) of triethylamine in 150 ml tetrahydrofuran and the mixture is stirred for 1 hour. The solution is evaporated down, dissolved in methylene chloride and washed with water. The combined organic extracts are dried and evaporated down. The residue is chromatographed on silica gel and eluted with methylene chloride/ethanol (98:2). The desired fractions are combined and evaporated down.

Synthesis routes and methods II

Procedure details

Prepared analogously to Example 24b from 4-chloro-3-nitro-benzoylchloride, isobutylamine and triethylamine in tetrahydrofuran.